Cas no 114113-99-4 ((3,5-Dibromo-4-methoxyphenyl)methanol)

• Product Name: (3,5-Dibromo-4-methoxyphenyl)methanol
• CAS No: 114113-99-4
• MF: C₈H₈Br₂O₂
• MW: 295.955921173096
• MDL: MFCD12047705
• CID: 4458902
• PubChem ID: 15923795
• Update Time: 2025-11-06

(3,5-Dibromo-4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-dibromo-4-methoxy-
• (3,5-Dibromo-4-methoxyphenyl)methanol
• 3,5-dibromo-4-methoxy benzyl alcohol
• E90705
• DTXSID80579688
• EN300-365355
• DTXCID00530453
• MFCD12047705
• 817-269-2
• AB93341
• CS-0194610
• 114113-99-4

• MDL： MFCD12047705
• Inchi： 1S/C8H8Br2O2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3,11H,4H2,1H3
• InChI Key： VCOAUEHHKOSWHO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(CO)C=1)Br)OC

Computed Properties

• Exact Mass: 295.88706g/mol
• Monoisotopic Mass: 293.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 357.1±37.0 °C at 760 mmHg
• Flash Point: 169.8±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3,5-Dibromo-4-methoxyphenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3,5-Dibromo-4-methoxyphenyl)methanol

(3,5-Dibromo-4-methoxyphenyl)methanol: A Comprehensive Overview

The compound (3,5-Dibromo-4-methoxyphenyl)methanol, identified by the CAS number 114113-99-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its compatibility with modern synthetic methodologies.

Structurally, (3,5-Dibromo-4-methoxyphenyl)methanol consists of a phenol derivative with bromine atoms at positions 3 and 5 and a methyl ether group at position 4. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical transformations. Researchers have explored its ability to act as a precursor in the synthesis of complex aromatic compounds, leveraging its reactivity under specific reaction conditions.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. Recent findings suggest that derivatives of (3,5-Dibromo-4-methoxyphenyl)methanol can exhibit bioactivity against certain pathogens, opening new avenues for drug discovery. Additionally, its role in the synthesis of advanced polymers has been explored, with studies demonstrating its potential to enhance the thermal stability and mechanical properties of polymer matrices.

The synthesis of (3,5-Dibromo-4-methoxyphenyl)methanol involves a multi-step process that typically begins with bromination reactions followed by methylation and hydroxylation steps. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are crucial for meeting the growing demand in both academic research and industrial applications.

In terms of environmental impact, researchers have been investigating the biodegradability and toxicity profiles of (3,5-Dibromo-4-methoxyphenyl)methanol. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, which is a positive sign for its sustainable use in industrial settings. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for minimizing ecological risks.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular properties of (3,5-Dibromo-4-methoxyphenyl)methanol. Advanced simulations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational studies complement experimental work, enabling researchers to design more efficient synthetic pathways and predict the behavior of this compound in various chemical environments.

In conclusion, (3,5-Dibromo-4-methoxyphenyl)methanol stands as a testament to the ongoing advancements in organic chemistry and materials science. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in shaping future developments in chemistry and related fields.